Cas no 19922-07-7 (3-(4-Chlorophenyl)-1,2,4-thiadiazol-5-amine)

• Product Name: 3-(4-Chlorophenyl)-1,2,4-thiadiazol-5-amine
• CAS No: 19922-07-7
• MF: C₈H₆ClN₃S
• MW: 211.671338558197
• MDL: MFCD07357326
• CID: 123843
• PubChem ID: 23331270
• Update Time: 2025-06-18

3-(4-Chlorophenyl)-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)-1,2,4-thiadiazol-5-amine
• 5-Amino-3-(4-chlorophenyl)-1,2,4-thiadiazole
• 1,2,4-Thiadiazol-5-amine,3-(4-chlorophenyl)-
• 5-Amino-3-<p-chlor-phenyl>-1,2,4-thiodiazol
• chlorophenylthiadiazolamine
• MFCD07357326
• DTXSID10632992
• FT-0681029
• AKOS005072659
• EN300-265834
• CCG-323847
• A879930
• 19922-07-7
• VU0549411-1
• F9995-0892
• 1,2,4-Thiadiazol-5-amine, 3-(4-chlorophenyl)-
• CHEMBL296996
• CS-0449220
• Z431702514
• GA-0206
• SCHEMBL9852272
• DTXCID20583744
• G30740

• MDL： MFCD07357326
• Inchi： 1S/C8H6ClN3S/c9-6-3-1-5(2-4-6)7-11-8(10)13-12-7/h1-4H,(H2,10,11,12)
• InChI Key： IUSHKZWNRIGLGO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NSC(N)=N1

Computed Properties

• Exact Mass: 210.99700
• Monoisotopic Mass: 210.9970961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.461
• Melting Point: 183-185℃
• Boiling Point: 383.9°Cat760mmHg
• Flash Point: >110°(230°F)
• Refractive Index: 1.676
• PSA: 80.04000
• LogP: 3.02190

3-(4-Chlorophenyl)-1,2,4-thiadiazol-5-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(4-Chlorophenyl)-1,2,4-thiadiazol-5-amine

Professional Introduction to 3-(4-Chlorophenyl)-1,2,4-thiadiazol-5-amine (CAS No. 19922-07-7)

3-(4-Chlorophenyl)-1,2,4-thiadiazol-5-amine is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 19922-07-7, belongs to the thiadiazole class of molecules, which are known for their broad spectrum of pharmacological effects. Thiadiazoles are characterized by a six-membered ring containing sulfur and nitrogen atoms, making them versatile scaffolds for drug discovery.

The structural motif of 3-(4-Chlorophenyl)-1,2,4-thiadiazol-5-amine incorporates a chlorophenyl group at the 3-position of the thiadiazole ring, which is a common pharmacophore in medicinal chemistry. The presence of this chloro-substituted aromatic ring is believed to enhance the compound's interaction with biological targets, thereby influencing its pharmacokinetic and pharmacodynamic properties. This feature makes it an attractive candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on thiadiazole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of these compounds as antimicrobial agents, anti-inflammatory agents, and even as precursors to more complex drug molecules. The amine group at the 5-position of the thiadiazole ring in 3-(4-Chlorophenyl)-1,2,4-thiadiazol-5-amine provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

One of the most compelling aspects of 3-(4-Chlorophenyl)-1,2,4-thiadiazol-5-amine is its reported activity as an inhibitor of certain enzymes and receptors implicated in human diseases. For instance, preliminary studies have suggested that this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. Additionally, its interaction with other biological targets has been explored, indicating potential applications in treating conditions ranging from autoimmune disorders to neurodegenerative diseases.

The synthesis of 3-(4-Chlorophenyl)-1,2,4-thiadiazol-5-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the thiadiazole core through cyclization reactions involving appropriate precursors. Subsequent steps include functional group transformations such as chlorination and amination to introduce the desired substituents at specific positions on the ring. Advanced synthetic techniques, including catalytic methods and flow chemistry, have been employed to improve efficiency and scalability.

The pharmacological evaluation of 3-(4-Chlorophenyl)-1,2,4-thiadiazol-5-amine has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to modulate various biological pathways by interacting with target proteins and enzymes. These findings have laid the groundwork for more extensive preclinical investigations aimed at understanding its therapeutic potential and safety profile. The compound's favorable pharmacokinetic properties, such as solubility and metabolic stability, have also been assessed as part of these studies.

The latest research trends in thiadiazole-based drug discovery continue to evolve with advancements in computational chemistry and high-throughput screening technologies. These tools have enabled researchers to rapidly identify novel derivatives of 3-(4-Chlorophenyl)-1,2,4-thiadiazol-5-amine with enhanced biological activity and improved drug-like properties. By leveraging these technologies, scientists are hopeful that new therapeutic candidates can be identified more efficiently than ever before.

In conclusion, 3-(4-Chlorophenyl)-1,2,4-thiadiazol-5-amine (CAS No. 19922-07-7) represents a promising scaffold for pharmaceutical development due to its unique structural features and demonstrated biological activities. The ongoing research into this compound underscores its potential as a lead molecule for novel drugs targeting various human diseases. As our understanding of its mechanisms of action continues to grow, so too does the likelihood that it will play a significant role in future therapeutic strategies.